Cas no 60569-00-8 (naphtho[2,1-b]thiophene-1-ol)

• Product Name: naphtho[2,1-b]thiophene-1-ol
• CAS No: 60569-00-8
• MF: C₁₂H₈OS
• MW: 200.256321907043
• CID: 952413
• PubChem ID: 108967
• Update Time: 2025-04-19

naphtho[2,1-b]thiophene-1-ol Chemical and Physical Properties

Names and Identifiers

• naphtho[2,1-b]thiophene-1-ol
• Naphtho(2,1-b)thiophene-1-ol
• benzo[e][1]benzothiol-1-ol
• 7S26URD97L
• DTXSID60209370
• 60569-00-8
• DB-320908
• NS00055100
• BNJIPQODGVBLQG-UHFFFAOYSA-N
• UNII-7S26URD97L
• EINECS 262-305-7

• Inchi： 1S/C12H8OS/c13-10-7-14-11-6-5-8-3-1-2-4-9(8)12(10)11/h1-7,13H
• InChI Key： BNJIPQODGVBLQG-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1C=CC1C=CC=CC2=1)O

Computed Properties

• Exact Mass: 200.02964
• Monoisotopic Mass: 200.029586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5
• XLogP3: 3.8

Experimental Properties

• Density: 1.375
• Boiling Point: 411°C at 760 mmHg
• Flash Point: 202.4°C
• Refractive Index: 1.799
• PSA: 20.23